Cas no 219509-79-2 (1-Tert-Butyl 4-methyl piperazine-1,4-dicarboxylate)

• Product Name: 1-Tert-Butyl 4-methyl piperazine-1,4-dicarboxylate
• CAS No: 219509-79-2
• Molecular Formula: C₁₁H₂₀N₂O₄
• Molecular Weight: 244.2875
• MDL: MFCD04038709
• CID: 252610
• PubChem ID: 11118267

1-Tert-Butyl 4-methyl piperazine-1,4-dicarboxylate Properties

Names and Identifiers

• 1-tert-Butyl 4-methyl piperazine-1,4-dicarboxylate
• 1,4-Piperazinedicarboxylicacid, 1-(1,1-dimethylethyl) 4-methyl ester
• 1-methyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-ium-1-carboxylate
• 1-TERT-BUTYL 4-METHYL-PIPERAZINE-1,4-DICARBOXYLATE
• AK150801
• ST2403506
• 799P082
• 4-O-tert-butyl 1-O-methyl piperazine-1,4-dicarboxylate
• Piperazine-1,4-dicarboxylic acid tert-butyl ester methyl ester
• Piperazine-1,4-dicarboxylic acid 1-methyl 4-tert-butyl ester
• 1-tert-Butyl4-methylpiperazine-1,4-dicarboxylate
• FT-0769424
• MFCD04038709
• DS-3128
• C74101
• AKOS009102978
• CS-0154704
• 219509-79-2
• A878854
• EN300-188128
• SCHEMBL334091
• DB-066662

• MDL： MFCD04038709
• InChIKey： QANARYJGEGFNNQ-UHFFFAOYSA-N
• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(15)13-7-5-12(6-8-13)9(14)16-4/h5-8H2,1-4H3
• SMILES： O(C(N1C([H])([H])C([H])([H])N(C(=O)OC([H])([H])[H])C([H])([H])C1([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 244.14200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 244.14230712g/mol
• Heavy Atom Count: 17
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1

Experimental Properties

• LogP: 1.18130
• PSA: 59.08000
• Boiling Point: 317.4±17.0°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 145.8±20.9 °C
• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3